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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with soda lime channeling in absorption towers.

Troubleshooting Guides
Issue: Suspected Soda lime Channeling

Symptoms:

Increased Inspired CO2: The most reliable indicator of absorbent exhaustion or channeling is

an increase in the inspired carbon dioxide concentration, as detected by capnography. The

capnograph waveform will not return to the baseline during inspiration.[1]

Unreliable Color Change: The color indicator (e.g., ethyl violet) may show an uneven pattern,

with streaks of color change amidst fresh-looking granules. In some cases of "center coring,"

the exterior of the soda lime may appear white while a channel of exhausted, violet-colored

absorbent runs through the inner core.[2] Note that the color of exhausted soda lime can

revert to its fresh appearance when not in use, giving a false sense of security.[1]

Lack of Heat: The chemical reaction between soda lime and CO2 is exothermic. A lack of

heat in the canister during use can indicate that the gas is not coming into adequate contact

with the absorbent due to channeling.[1]
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Increased Peak Airway Pressure: In some instances, channeling can lead to the formation of

"caking" due to excessive moisture in the channeled path, which can, in turn, increase airway

pressure.[3]

Hardness of Granules: Fresh soda lime granules are relatively soft and can be crushed

between the fingers (with appropriate personal protective equipment). Exhausted granules

will feel hard.[4]

Immediate Actions:

Verify with Capnography: Confirm the presence of inspired CO2 using a capnograph.

Inspect the Canister: Visually inspect the soda lime canister for any signs of uneven color

change or pathways.

Check for Leaks: Ensure there are no leaks in the breathing circuit or around the canister

seals.

Replace the Soda Lime: If channeling is suspected or confirmed, replace the soda lime
canister immediately.

Follow-up Actions:

Review Packing Procedure: Ensure that proper packing procedures are being followed to

prevent future occurrences. The soda lime should be packed firmly to eliminate empty

spaces, but not so tightly as to restrict airflow.

Examine Granule Quality: Inspect the soda lime granules for uniformity in size and shape.

Irregularly shaped or sized granules can contribute to channeling.[5]

Evaluate Gas Flow Rate: High fresh gas flow rates can contribute to channeling.[2] Review

your experimental protocol to determine if the flow rate can be optimized.

Frequently Asked Questions (FAQs)
Q1: What is soda lime channeling?
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A1: Soda lime channeling occurs when gas flows through the path of least resistance in an

absorption tower, bypassing a significant portion of the soda lime granules. This creates

"channels" of exhausted absorbent while the rest of the material remains fresh, leading to a

premature breakthrough of carbon dioxide.[1][6]

Q2: What are the primary causes of soda lime channeling?

A2: The primary causes of soda lime channeling include:

Improper Packing: Loosely packed granules leave voids that allow gas to pass through

without sufficient contact time for CO2 absorption.[6]

Irregular Granule Size and Shape: A mixture of different sized and irregularly shaped

granules can lead to uneven packing and the formation of channels.[5]

High Gas Flow Rates: High flows can force pathways through the absorbent bed.[2]

Soda Lime Desiccation: Dry soda lime can be more prone to channeling and is also

associated with the degradation of some anesthetic agents.[2][7]

Q3: How can I reliably detect soda lime channeling?

A3: While visual inspection of the color change can be an indicator, it is not always reliable.[1]

The most dependable method for detecting channeling is through capnography, which

measures the concentration of inspired CO2. An increase in inspired CO2 indicates that the

absorbent is no longer effectively removing it from the gas stream.[1]

Q4: Can I trust the color change of the soda lime to determine if it's exhausted?

A4: The color change of soda lime is a useful but not entirely reliable indicator of exhaustion.

Channeling can result in a misleading color pattern. Furthermore, some exhausted soda lime
can revert to its original color after a period of non-use, which can be deceptive.[1][2]

Therefore, relying solely on color change is not recommended.

Q5: How can I prevent soda lime channeling?

A5: To prevent channeling, you should:
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Ensure Proper Packing: Pack the soda lime granules firmly and evenly in the canister to

eliminate air pockets.

Use High-Quality Soda Lime: Utilize granules that are uniform in size and shape.

Optimize Gas Flow Rates: Use the lowest effective gas flow rate for your application.

Regularly Replace Soda Lime: Adhere to a regular replacement schedule based on hours of

use or as indicated by reliable monitoring, rather than relying solely on visual cues.

Data Presentation
Table 1: Effect of Fresh Gas Flow Rate on Soda Lime Longevity

Fresh Gas Flow Rate (L/min) Mean Time to Exhaustion (minutes)

0.25 330

1.0 450

2.0 600

4.0 780

Data adapted from a study on Sodasorb® with a CO2 inflow of 250 ml/min. Exhaustion was

defined as the time for inspired CO2 tension to increase from 0 to 7 mmHg.[8]

Table 2: CO2 Absorption Capacity of Different Absorbents
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Absorbent Type Canister Size (mL)
Longevity
(minutes)

CO2 Absorption
Capacity (L/100g)

Amsorb® 750 213 +/- 71 5.5 +/- 1.2

Medisorb® (soda

lime)
750 445 +/- 125 10.7 +/- 1.7

Sodasorb® (soda

lime)
750 503 +/- 89 12.1 +/- 1.8

Amsorb® 1350 218 +/- 61 7.6 +/- 1.6

Medisorb® (soda

lime)
1350 538 +/- 136 14.4 +/- 1.8

Sodasorb® (soda

lime)
1350 528 +/- 103 14.8 +/- 2.3

Data from a study conducted under low-flow anesthesia (1 L/min).

Table 3: Pressure Drop in a Full Soda Lime Canister

Flow Rate (L/min) Pressure Drop (cm H2O)

60 < 1.0

This value represents the resistance of a full, properly packed canister and serves as a

baseline. An increase in pressure drop could indicate caking, while an unusually low pressure

drop might suggest significant channeling.[9]

Experimental Protocols
Protocol 1: Determination of CO2 Absorption Capacity and Breakthrough

Objective: To determine the CO2 absorption capacity of a soda lime sample and to

characterize its breakthrough curve.

Materials:
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Absorption column of known dimensions

Soda lime sample

Gas mixture with a known concentration of CO2 (e.g., 5% CO2 in air)

Mass flow controllers

CO2 analyzer (e.g., infrared gas analyzer)

Data acquisition system

Balance

Procedure:

Preparation:

Measure the empty weight of the absorption column.

Carefully pack the column with the soda lime sample to a desired bed height. Ensure

uniform packing to avoid channeling.

Measure the weight of the packed column and calculate the weight of the soda lime.

Experimental Setup:

Connect the gas inlet of the column to the gas mixture source via a mass flow controller.

Connect the gas outlet of the column to the CO2 analyzer.

Ensure all connections are leak-proof.

Experiment:

Start the flow of the CO2 gas mixture through the column at a constant, known flow rate.

Continuously monitor and record the CO2 concentration at the outlet of the column using

the CO2 analyzer and data acquisition system.
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Continue the experiment until the CO2 concentration at the outlet is equal to the inlet

concentration (breakthrough).

Data Analysis:

Plot the outlet CO2 concentration as a function of time to obtain the breakthrough curve.

Calculate the total amount of CO2 absorbed by integrating the area above the

breakthrough curve.

The CO2 absorption capacity can be expressed as the mass of CO2 absorbed per mass

of soda lime.

Protocol 2: Measurement of Pressure Drop Across a Soda Lime Bed

Objective: To measure the pressure drop across a packed bed of soda lime at different gas

flow rates.

Materials:

Absorption column

Soda lime sample

Gas source (e.g., compressed air)

Mass flow controller

Differential pressure gauge or manometer

Thermometer

Procedure:

Preparation:

Pack the absorption column with the soda lime sample to a known bed height and

density.
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Experimental Setup:

Connect the gas inlet of the column to the gas source via a mass flow controller.

Connect the pressure ports at the inlet and outlet of the column to the differential pressure

gauge.

Experiment:

Set the gas flow rate to the desired value using the mass flow controller.

Allow the system to stabilize and record the pressure drop reading from the differential

pressure gauge.

Record the gas temperature.

Repeat the measurement for a range of gas flow rates.

Data Analysis:

Plot the pressure drop as a function of the gas flow rate.

This data can be used to characterize the resistance of the packed bed and to identify

potential issues such as compaction or channeling.

Visualizations
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Symptom Observed:
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- Lack of Canister Heat
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Caption: Troubleshooting workflow for suspected soda lime channeling.
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Caption: Causes and effects of soda lime channeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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